Cas no 22265-78-7 (1-(4-Ethylphenyl)-2-thiourea)

• Product Name: 1-(4-Ethylphenyl)-2-thiourea
• CAS No: 22265-78-7
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• MDL: MFCD00060460
• CID: 252775
• PubChem ID: 2758896
• Update Time: 2025-04-19

1-(4-Ethylphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(4-ethylphenyl)-
• (4-Ethyl-phenyl)-thiourea
• 1-(4-Ethylphenyl)-2-thiourea
• (4-ethylphenyl)thiourea
• SCHEMBL10788753
• 1-(p-Ethylphenyl)-2-thio-urea
• n-(4-ethylphenyl)thiourea
• EN300-28846
• MFCD00060460
• SCHEMBL2300811
• DTXSID50374546
• AKOS002988788
• BDBM50356164
• 4-ethylphenylthiourea
• NS-01576
• 22265-78-7
• FT-0682091
• A816071
• CHEMBL1088361
• 1-(4-ethylphenyl)thiourea
• Z271134316
• DB-018578
• STL480842

• MDL： MFCD00060460
• Inchi： 1S/C9H12N2S/c1-2-7-3-5-8(6-4-7)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
• InChI Key： NTABUDGUFJFVNZ-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 180.07200
• Monoisotopic Mass: 180.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Density: 1.198
• Melting Point: 138 °C
• Boiling Point: 294.8°Cat760mmHg
• Flash Point: 132.1°C
• Refractive Index: 1.67
• PSA: 70.14000
• LogP: 2.67780

1-(4-Ethylphenyl)-2-thiourea Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas